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Compound of Interest

Compound Name: Methyl 3-methylisonicotinate

Cat. No.: B039935

Authored for Researchers, Scientists, and Drug Development Professionals

Preamble: A Proactive Approach to Chemical Safety

In the fast-paced environment of drug discovery and chemical synthesis, a deep, practical
understanding of the reagents we handle is the bedrock of both personal safety and
experimental integrity. This guide moves beyond mere compliance, offering a detailed
examination of Methyl 3-methylisonicotinate from the perspective of a senior application
scientist. Our objective is to instill a proactive safety culture by elucidating not just what to do,
but why we do it. Every recommendation is grounded in the specific chemical properties of the
compound and the logical application of risk mitigation strategies.

Section 1: Compound Identification and
Physicochemical Properties

Methyl 3-methylisonicotinate (IUPAC Name: Methyl 3-methylpyridine-4-carboxylate) is a
substituted pyridine derivative. While specific data for this isomer is not readily available, we
can infer its general characteristics from its parent compound, Methyl isonicotinate, and the
principles of organic chemistry. The addition of a methyl group is unlikely to dramatically alter
its primary hazards but may influence physical properties like boiling point and solubility.

For the closely related and well-documented compound, Methyl isonicotinate (CAS 2459-09-8),
the following properties are established and serve as a crucial reference point.
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Property Value Source
Molecular Formula C7H7NO2 [1]
Molecular Weight 137.14 g/mol [1]
Appearance Amber/Brown Liquid [2][3]
Melting Point 8.5°C/47.3°F [3]
Boiling Point 207-209 °C / 404.6-408.2 °F [3]
Density 1.161 g/mL at 25 °C

Flash Point 82°C/179.6 °F [3]

Section 2: Comprehensive Hazard Analysis

Methyl 3-methylisonicotinate, like its parent compound Methyl isonicotinate, is classified as a
hazardous substance.[1] Understanding the specific nature of these hazards is critical for
implementing effective controls.

GHS Classification (Based on Methyl isonicotinate):

Hazard Class Category Hazard Statement
Flammable Liquids 4 H227: Combustible liquid
Skin Corrosion/Irritation 2 H315: Causes skin irritation
) o H319: Causes serious eye
Serious Eye Damage/Irritation 2A L
Irritation
Specific Target Organ Toxicity 3 H335: May cause respiratory

(Single Exposure)

irritation

Source:[1]

Expert Interpretation of Hazards:
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e Combustible Liquid (H227): With a flash point of 82°C, this compound is not flammable at
room temperature but can be ignited if heated.[3] This necessitates keeping it away from
heat sources, sparks, and open flames, especially during distillation or refluxing operations.

[4]

o Skin Irritant (H315): As a pyridine derivative and ester, the compound can defat the skin,
leading to irritation, redness, and dermatitis upon prolonged contact. This is why selecting
the correct glove material (e.g., nitrile) and promptly washing any exposed area is non-
negotiable.[5][6]

e Serious Eye Irritant (H319): This is a significant risk. Splashes can cause substantial irritation
and potential damage to the cornea. The causality is linked to the chemical's ability to
interact with and damage the delicate tissues of the eye. This mandates the use of chemical
splash goggles as a minimum standard.[5]

o Respiratory Irritant (H335): The compound has a vapor pressure that allows it to become an
inhalation hazard, particularly if handled outside of a fume hood or at elevated temperatures.
[4] The vapors can irritate the mucous membranes of the respiratory tract, leading to
coughing and discomfort.[5] This underscores the critical importance of engineering controls.

Section 3: The Hierarchy of Controls: A Self-
Validating System

Effective safety is not just about personal protective equipment (PPE); it's a systematic
approach. The hierarchy of controls provides a framework for implementing the most effective
and reliable safety measures.

Caption: Hierarchy of Controls applied to chemical handling.

» Elimination/Substitution: While not always possible, consider if a less hazardous reagent
could achieve the same scientific outcome.

o Engineering Controls: This is the most critical pillar for handling this compound. All work must
be conducted in a certified chemical fume hood.[5] This physically removes the respiratory
hazard from the user's breathing zone. The system is self-validating: a properly functioning
hood (verified by a flow monitor) guarantees protection.
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» Administrative Controls: This guide, along with laboratory-specific Standard Operating
Procedures (SOPs), forms the administrative layer. It includes mandatory training and clear
signage for designated work areas.[7]

o Personal Protective Equipment (PPE): PPE is the last line of defense, used to protect from
residual risks that cannot be engineered out.

Section 4: Standard Operating Procedures (SOPSs)
SOP 4.1: Pre-Use Risk Assessment & Preparation

This workflow must be completed before any chemical is handled.
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Caption: Pre-Use Safety Assessment Workflow.
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SOP 4.2: Handling and Dispensing Protocol

o Preparation: Don appropriate PPE: chemical splash goggles, a lab coat, and nitrile gloves.[6]
Latex gloves are not suitable.[5]

o Engineering Control: Conduct all manipulations inside a certified chemical fume hood.[5]
Keep the sash at the lowest possible height.

» Dispensing: Secure the source container. Use a clean pipette or syringe to transfer the liquid.
Avoid splashing.

o Containment: Perform all transfers over a secondary containment tray to catch any potential
drips or spills.

o Sealing: After dispensing, securely close the container cap.[4] Pyridine derivatives can be
hygroscopic and absorb moisture from the air.[5]

o Cleanup: Clean any minor drips on the exterior of the container with a solvent-dampened
cloth (e.g., ethanol), and dispose of the cloth as hazardous waste.

o Hand Hygiene: After removing gloves, wash hands thoroughly with soap and water.[8]

SOP 4.3: Storage and Incompatibilities

» Storage Location: Store in a cool, dry, well-ventilated area, away from direct sunlight and
sources of ignition.[4][7] A refrigerated, ventilated cabinet is ideal.[3]

o Container: Keep the container tightly closed to prevent the release of vapors and absorption
of moisture.[8]

e Incompatibilities: Segregate from strong oxidizing agents, strong acids, and strong bases.[3]
Contact with these materials can lead to vigorous or exothermic reactions.

Section 5: Emergency Procedures
SOP 5.1: Spill Response

The response to a spill is dictated by its scale. The following decision tree provides a logical
pathway for action.
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Caption: Spill Response Decision Tree.

Minor Spill Cleanup (<100 mL, Contained in Fume Hood):
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o Alert others in the immediate area.
e Ensure you are wearing appropriate PPE.

» Contain the spill by covering it with an inert absorbent material like vermiculite or sand from a
spill kit.[6]

o Carefully collect the absorbed material using non-sparking tools and place it into a sealable,
labeled container for hazardous waste.[9]

o Decontaminate the area with a suitable solvent, followed by soap and water.
» Dispose of all contaminated materials (gloves, absorbent) as hazardous waste.[9]

Major Spill Cleanup (>100 mL or Outside a Fume Hood):

Immediately alert everyone in the laboratory and evacuate the area.[10]

« |If the material is volatile or poses a significant inhalation risk, pull the fire alarm to initiate a
building-wide evacuation.[11]

» Close the doors to the affected area to confine the vapors.[10]

o Call your institution's emergency response number and report the spill, providing the
chemical name, location, and estimated quantity.[9]

» Do not attempt to clean it up yourself. Await the arrival of trained emergency personnel.[10]

SOP 5.2: First Aid Measures

 Inhalation: Immediately move the affected person to fresh air.[4] If breathing is difficult or
they feel unwell, seek medical attention.[1]

o Skin Contact: Immediately remove all contaminated clothing.[8] Flush the affected skin with
copious amounts of water for at least 15 minutes.[4] If irritation persists, seek medical
attention.[1]
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» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open.[4] Remove contact lenses if present and easy to do.[1] Seek immediate
medical attention.

e Ingestion: Do NOT induce vomiting.[12] Rinse the mouth with water and seek immediate
medical attention.[12]

Section 6: Waste Disposal

All waste containing Methyl 3-methylisonicotinate, including contaminated absorbents,
gloves, and empty containers, must be treated as hazardous waste.[4]

e Collection: Collect waste in a designated, compatible, and properly sealed hazardous waste
container.[7]

e Labeling: Clearly label the container with "Hazardous Waste" and the full chemical name:
"Methyl 3-methylisonicotinate".

o Disposal: Follow all local, state, and federal regulations for hazardous waste disposal.[1]
Arrange for pickup by your institution's environmental health and safety department. Never
pour this chemical down the drain.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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